(2,3-Dichloro-4-fluoro-phenyl)-carbamic acid t-butyl ester

• Molecular Formula: C11H12Cl2FNO2
• Molecular Weight: 280.12 g/mol
• IUPAC Name: tert-butyl N-(2,3-dichloro-4-fluorophenyl)carbamate
• InChI: InChI=1S/C11H12Cl2FNO2/c1-11(2,3)17-10(16)15-7-5-4-6(14)8(12)9(7)13/h4-5H,1-3H3,(H,15,16)
• InChI Key: OXSPSGXCCFKUMD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C(=C(C=C1)F)Cl)Cl

Description

(2,3-Dichloro-4-fluoro-phenyl)-carbamic acid t-butyl ester is a useful research compound. Its molecular formula is C11H12Cl2FNO2 and its molecular weight is 280.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an oven-dried, N2-purged, 250-mL, round-bottomed flask containing a magnetic stir bar was added the product of Example 192A (3.14 g, 15.0 mmol). Anhydrous t-butanol (50 mL) was added via syringe. Triethylamine (2.62 mL, 1.90 g, 18.75 mmol) was added via syringe. Diphenylphosphorylazide (3.45 mL, 4.40 g, 16.5 mmol) was added via syringe. A reflux condenser with N2-inlet was attached and a heating mantle was applied. The golden solution was heated to reflux and stirred for 8 hours. After cooling to room temperature, the solvent/volatiles were removed by rotary evaporator to give a thick golden oil. The product was purified by flash chromatography (silica gel: 10% ethyl acetate, 90% hexanes—product Rf˜0.6) to give a 3.57 g (85%) of the title compound as a white powder. MS (ESI−) m/z 278.0 (M−H); 1H NMR (DMSO-d6) δ 1.45 (s, 9H), 7.42 (dd, J=9.0, 9.0 Hz, 1H), 7.54 (dd, J=9.2, 5.8 Hz, 1H), 8.95 (br s, 1H).